molecular formula C19H21N5O3S2 B2804753 1-(2-(benzo[d]thiazol-2-ylthio)acetyl)-N-((3-methyl-1,2,4-oxadiazol-5-yl)methyl)piperidine-4-carboxamide CAS No. 1334376-06-5

1-(2-(benzo[d]thiazol-2-ylthio)acetyl)-N-((3-methyl-1,2,4-oxadiazol-5-yl)methyl)piperidine-4-carboxamide

Cat. No. B2804753
CAS RN: 1334376-06-5
M. Wt: 431.53
InChI Key: ZBOAQGSWOXTTIY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound is a benzfused heterocyclic derivative . It is an amide conjugate of 2-(benzo[d]thiazol-2-ylthio)acetic acid .


Synthesis Analysis

The synthesis of similar compounds involves the reaction of 2-(benzo[d]thiazol-2-ylthio)acetic acid with aromatic/aliphatic/cyclic secondary amines . The structures of the synthesized compounds are usually confirmed by 1H-NMR, 13C-NMR, IR spectra, and MS (HREI) analysis .


Molecular Structure Analysis

The molecular structure of this compound includes a benzo[d]thiazol-2-ylthio group, an acetyl group, a piperidine-4-carboxamide group, and a 3-methyl-1,2,4-oxadiazol-5-ylmethyl group .


Chemical Reactions Analysis

The compound is part of a series of benzfused heterocyclic derivatives that have been synthesized and screened for their antitubercular activity .

Scientific Research Applications

Synthesis and Bioactivity

Antibacterial and Antifungal Studies Compounds with structural similarities to the mentioned chemical have been synthesized and evaluated for their bioactivity. For instance, derivatives of 1,3,4-oxadiazole and thiadiazole showed moderate to excellent antibacterial and antifungal activities, indicating the potential use of these compounds in developing new antimicrobial agents. These studies often involve the synthesis of novel compounds followed by the evaluation of their antimicrobial efficacy against various bacterial and fungal strains (Khalid et al., 2016; Vankadari et al., 2013).

Anticancer Activity Further, some derivatives have been explored for their anticancer properties. A series of substituted benzamides, for instance, demonstrated moderate to excellent anticancer activity against various cancer cell lines, hinting at the therapeutic potential of these compounds in cancer treatment (Ravinaik et al., 2021).

Herbicidal Activities Additionally, derivatives incorporating the piperidyl carboxamide and thiocarboxamide structures have been synthesized and assessed for herbicidal activity, indicating the versatility of these compounds in agricultural applications (Hu et al., 2009).

Enzyme Inhibition The biochemical activities of similar compounds also extend to enzyme inhibition, with some derivatives being investigated for their inhibitory effects on enzymes such as butyrylcholinesterase. This suggests potential applications in treating diseases associated with enzyme dysfunction (Khalid et al., 2016).

Mechanism of Action

While the exact mechanism of action for this specific compound is not mentioned, similar compounds have been found to inhibit the growth of Mycobacterium tuberculosis H37Rv strain . Molecular docking studies of active compounds reveal that these compounds may act as DprE1 inhibitors .

Future Directions

The compound and its derivatives could be further studied for their potential antitubercular activity . More research could also be done to understand the exact mechanism of action and to optimize the synthesis process.

properties

IUPAC Name

1-[2-(1,3-benzothiazol-2-ylsulfanyl)acetyl]-N-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]piperidine-4-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H21N5O3S2/c1-12-21-16(27-23-12)10-20-18(26)13-6-8-24(9-7-13)17(25)11-28-19-22-14-4-2-3-5-15(14)29-19/h2-5,13H,6-11H2,1H3,(H,20,26)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ZBOAQGSWOXTTIY-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=NOC(=N1)CNC(=O)C2CCN(CC2)C(=O)CSC3=NC4=CC=CC=C4S3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H21N5O3S2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

431.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.